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Compound of Interest

2-Formyl-4-methoxyphenylboronic
Compound Name: d
aci

Cat. No.: B152948

In-Depth Technical Guide: 2-Formyl-4-
methoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Formyl-4-
methoxyphenylboronic acid, a versatile reagent in modern organic synthesis. The document
details its solubility characteristics, recommended storage conditions, and provides an
exemplary experimental protocol for its application in Suzuki-Miyaura cross-coupling reactions.

Core Properties and Storage

2-Formyl-4-methoxyphenylboronic acid, with the CAS Number 139962-95-1, is a white to
slightly yellow crystalline powder. It possesses a molecular formula of CsHoBO4 and a
molecular weight of 179.97 g/mol . The melting point of this compound is reported to be in the
range of 161-170 °C.

Table 1: Physical and Chemical Properties of 2-Formyl-4-methoxyphenylboronic Acid
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Property Value

CAS Number 139962-95-1

Molecular Formula CsH9BOa4

Molecular Weight 179.97 g/mol

Appearance White to slightly yellow crystalline powder
Melting Point 161-170 °C

Proper storage is crucial to maintain the integrity and reactivity of 2-Formyl-4-
methoxyphenylboronic acid. The recommended storage temperature is between 2-8°C. For
long-term storage, it is advisable to keep the compound under an inert atmosphere to prevent

degradation.

Table 2: Recommended Storage Conditions

Parameter Recommendation

Temperature 2-8°C

Inert atmosphere (e.g., Argon, Nitrogen) is

Atmosphere
recommended for long-term storage
Light Store in a light-resistant container
] Keep container tightly sealed to prevent
Moisture

moisture absorption

Solubility Profile

While extensive quantitative solubility data for 2-Formyl-4-methoxyphenylboronic acid in a
wide range of organic solvents is not readily available in published literature, general solubility
characteristics can be inferred from its structure and the behavior of similar boronic acids.
Boronic acids, in general, exhibit solubility in polar organic solvents. For a related compound,
4-methoxyphenylboronic acid, it is known to be soluble in dimethyl sulfoxide (DMSO) and
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methanol.[1] It is anticipated that 2-Formyl-4-methoxyphenylboronic acid would also be
soluble in common polar organic solvents used in synthesis.

Table 3: Anticipated Solubility of 2-Formyl-4-methoxyphenylboronic Acid

Solvent Anticipated Solubility
Dimethyl Sulfoxide (DMSO) Soluble

Methanol Soluble

Ethanol Soluble

Tetrahydrofuran (THF) Soluble

Dichloromethane (DCM) Likely soluble

Water Sparingly soluble to insoluble

Note: This table is based on the expected solubility profile. It is strongly recommended that
researchers perform solubility tests for their specific applications and solvent systems.

Application in Suzuki-Miyaura Cross-Coupling

2-Formyl-4-methoxyphenylboronic acid is a key building block in the synthesis of biaryl
compounds via the Suzuki-Miyaura cross-coupling reaction.[2][3] This palladium-catalyzed
reaction forms a carbon-carbon bond between the boronic acid and an aryl halide, offering a
powerful tool for constructing complex molecular architectures found in many pharmaceuticals
and functional materials.[2][3] The presence of both a formyl and a methoxy group on the
phenyl ring makes this reagent particularly useful for creating highly functionalized molecules.

Experimental Protocol: Synthesis of a Biaryl Compound

The following is a representative experimental protocol for the Suzuki-Miyaura cross-coupling
reaction using 2-Formyl-4-methoxyphenylboronic acid and an aryl bromide. This protocol is
based on established methods for similar couplings and should be optimized for specific
substrates and scales.[4][5][6]

Reaction Scheme:
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Reagents & Catalyst
Pd Catalyst (e.g., Pd(PPhs)a) Base (e.g., K2COs) Solvent (e.g., Dioxane/Water)
Reactants
2-Formyl-4-methoxyphenylboronic acid — Aryl Bromide (e.g., 1-bromo-4-nitrobenzene)

Suzuki-Miyaura
Coupling

Product
Y

Biaryl Product

Click to download full resolution via product page
Caption: General workflow for the Suzuki-Miyaura coupling reaction.
Materials:
e 2-Formyl-4-methoxyphenylboronic acid (1.2 equivalents)
e Aryl bromide (e.g., 1-bromo-4-nitrobenzene) (1.0 equivalent)
o Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPhs)4) (3-5 mol%)
e Base (e.g., Potassium Carbonate, K2CO3) (2.0 equivalents)
e Solvent (e.g., 1,4-Dioxane and Water, 4:1 mixture)

 Inert gas (Argon or Nitrogen)
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» Standard, oven-dried glassware for inert atmosphere chemistry (e.g., Schlenk flask)

Procedure:

To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, 2-
Formyl-4-methoxyphenylboronic acid, palladium catalyst, and base.

o Seal the flask with a rubber septum.

o Evacuate the flask and backfill with a high-purity inert gas. Repeat this process three times
to ensure a completely inert atmosphere.

e Add the degassed solvent mixture via syringe.

» Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously.

» Monitor the reaction progress by a suitable technique (e.g., Thin-Layer Chromatography
(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS)).

e Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by a suitable method, such as column chromatography on silica gel.

Catalytic Cycle of the Suzuki-Miyaura Reaction

The mechanism of the Suzuki-Miyaura reaction involves a catalytic cycle with a palladium
complex.
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Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

The cycle begins with the oxidative addition of the aryl halide to the active Pd(0) catalyst. This
is followed by transmetalation with the boronic acid, which is activated by the base. The final
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step is reductive elimination, which forms the desired carbon-carbon bond of the biaryl product
and regenerates the Pd(0) catalyst, allowing the cycle to continue.

Conclusion

2-Formyl-4-methoxyphenylboronic acid is a valuable and versatile reagent for the synthesis
of complex biaryl compounds, which are of significant interest to the pharmaceutical and
materials science industries. Its handling requires attention to storage conditions, particularly
temperature and atmosphere, to ensure its stability and reactivity. While specific solubility data
is limited, its utility in Suzuki-Miyaura cross-coupling reactions is well-established, providing a
reliable method for the construction of functionalized molecular scaffolds. The provided protocol
and mechanistic overview serve as a foundational guide for researchers and scientists working
with this important synthetic building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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